Cas no 5382-42-3 (2-Quinolinecarboxamide)

2-Quinolinecarboxamide is a heterocyclic organic compound featuring a quinoline core substituted with a carboxamide functional group at the 2-position. This structure imparts versatility in synthetic and medicinal chemistry, serving as a key intermediate for pharmaceuticals, agrochemicals, and coordination chemistry. Its rigid quinoline scaffold enhances binding affinity in molecular interactions, while the carboxamide group offers reactivity for further derivatization. The compound is valued for its stability, solubility in common organic solvents, and compatibility with diverse reaction conditions. Its applications include the development of antimicrobial, anticancer, and anti-inflammatory agents, as well as ligands for catalytic systems. High purity grades ensure reproducibility in research and industrial processes.
2-Quinolinecarboxamide structure
2-Quinolinecarboxamide structure
Product Name:2-Quinolinecarboxamide
CAS No:5382-42-3
MF:C10H8N2O
MW:172.18332195282
MDL:MFCD01366548
CID:1113619
PubChem ID:145787
Update Time:2025-05-28

2-Quinolinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolinecarboxamide
    • Quinoline-2-carboxamide
    • 2-formamidoquinoline
    • 2-quinaldamide
    • Quinoline-2-carboxylic acid amide
    • quinolinecarboxamide
    • quinolinyl-2-carboxamide
    • ZEXKKIXCRDTKBF-UHFFFAOYSA-N
    • SCHEMBL367913
    • DTXSID40202102
    • SCHEMBL9596544
    • CS-0155992
    • Z33546469
    • DB-071746
    • TS-02342
    • D83418
    • 5382-42-3
    • MFCD01366548
    • quinoline carboxamide
    • AKOS008937524
    • aminocarbonylquinoline
    • SB67698
    • DTXCID00124593
    • MDL： MFCD01366548
    • Inchi： 1S/C10H8N2O/c11-10(13)9-6-5-7-3-1-2-4-8(7)12-9/h1-6H,(H2,11,13)
    • InChI Key： ZEXKKIXCRDTKBF-UHFFFAOYSA-N
    • SMILES： O=C(C1=CC=C2C=CC=CC2=N1)N

Computed Properties

  • Exact Mass: 172.06400
  • Monoisotopic Mass: 172.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 421.3°C at 760 mmHg
  • Flash Point: 208.6°C
  • Refractive Index: 1.678
  • PSA: 55.98000
  • LogP: 2.03400

2-Quinolinecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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abcr
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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Chemenu
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2-Quinolinecarboxamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5382-42-3)2-Quinolinecarboxamide
Order Number:A1165381
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:24
Price ($):236.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5382-42-3)2-Quinolinecarboxamide
A1165381
Purity:99%
Quantity:1g
Price ($):236.0
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